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Compound of Interest

Compound Name: Tetramethrin-dé

Cat. No.: B15581273

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the chemical and biological
properties of Tetramethrin. It is important to note that publicly available data specifically for
Tetramethrin-d6 is limited. Therefore, much of the information presented herein is based on
the well-documented properties of its non-deuterated analogue, Tetramethrin. Researchers
should consult certificates of analysis and conduct their own characterization for specific lots of
Tetramethrin-d6.

Introduction

Tetramethrin is a synthetic pyrethroid insecticide known for its rapid knockdown effect on a
broad spectrum of insect pests.[1][2] It functions as a potent neurotoxin in insects by targeting
voltage-gated sodium channels.[1] The deuterated form, Tetramethrin-d6, serves as an
internal standard for quantitative analysis of Tetramethrin in various matrices, including
environmental and biological samples, by techniques such as gas chromatography-mass
spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). The inclusion
of a stable isotope-labeled standard is crucial for correcting for matrix effects and variations in
sample preparation and instrument response, thereby ensuring accurate quantification.

Chemical and Physical Properties

The chemical and physical properties of Tetramethrin are well-characterized. While specific
data for Tetramethrin-d6 is not widely available in the public domain, the following table
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summarizes the known properties of unlabeled Tetramethrin. The molecular weight of

Tetramethrin-d6 would be expected to be approximately 337.45 g/mol , assuming the six

deuterium atoms replace six protium atoms.

Property Value (for Tetramethrin) Reference
Molecular Formula C19H25NO4 [3]
Molecular Weight 331.41 g/mol [4]
CAS Number 7696-12-0 [3]
White crystalline solid or
colorless crystals with a slight
Appearance [51[6][7]
odor. Can also be a yellow to
brown viscous liquid.
Melting Point 65-80 °C [5]
Boiling Point 180-190 °C at 0.1 mmHg [6]
Insoluble in water. Soluble in
- organic solvents such as
Solubility [51[7]

methane, hexane, acetone,

ethanol, and xylene.

logP (Octanol-Water Partition

Coefficient) 413 el
Vapor Pressure 10 Pa [5]
Density 1.108 g/cm3 [5]
Refractive Index 1.5175 [5]

Synthesis and Manufacturing

The synthesis of Tetramethrin involves the esterification of chrysanthemic acid with N-

(hydroxymethyl)-3,4,5,6-tetrahydrophthalimide.[7] Commercial Tetramethrin is a mixture of

stereoisomers.[5] The synthesis of Tetramethrin-d6 would require the use of a deuterated

precursor, likely deuterated chrysanthemic acid or a deuterated alcohol moiety, during the
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synthesis process. The precise labeling pattern of the six deuterium atoms would be
determined by the synthetic route employed.

Mechanism of Action

Tetramethrin, like other pyrethroid insecticides, exerts its toxic effect by modulating the function
of voltage-gated sodium channels in the nervous systems of insects.[1] It binds to the sodium
channels, prolonging their open state and leading to a persistent influx of sodium ions. This
disrupts the normal transmission of nerve impulses, causing hyperexcitation, paralysis, and
ultimately, the death of the insect.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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